Cas no 4426-76-0 (Isothiochromanone)

• Product name: Isothiochromanone
• CAS No: 4426-76-0
• MF: C₉H₈OS
• MW: 164.224221229553
• MDL: MFCD00051672
• CID: 85036
• PubChem ID: 78150

Isothiochromanone Chemical and Physical Properties

Names and Identifiers

• Isothiochroman-4-one
• 2-Thioisochroman-4-One
• 1H-isothiochromen-4-one
• Isothiochromanone
• 2-ISOTHIOCHROMAN-4-ONE
• 1H-2-Benzothiopyran-4(3H)-one
• 1H-Isothiochromen-4(3H)-one
• WXGFRIMZEZRKFH-UHFFFAOYSA-N
• 3,4-dihydro-1H-2-benzothiopyran-4-one
• isothiochromen-4-one
• NSC208878
• 1H,3H-benzo[d]thiin-4-one
• HMS1662I03
• 1H-Isothiochromen-4(3H)-one #
• 2-Isothiochroman-4-one, AldrichCPR
• D73303
• DTXSID20196090
• AS-57390
• NSC-208878
• EN300-41382
• AKOS016003654
• SCHEMBL1984962
• C8KE255SYK
• FT-0612723
• 4-Oxoisothiochroman
• 4-Isothiachromanone
• MFCD00051672
• CS-0063869
• SCHEMBL5265754
• NSC 208878
• 4426-76-0
• Z418991620
• 1H-2-Benzothiopyran-4(3H)-one (9CI)
• 1,3-DIHYDRO-2-BENZOTHIOPYRAN-4-ONE
• DS-021785
• DTXCID30118581

• MDL： MFCD00051672
• Inchi： 1S/C9H8OS/c10-9-6-11-5-7-3-1-2-4-8(7)9/h1-4H,5-6H2
• InChI Key： WXGFRIMZEZRKFH-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C(C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H])=O
• BRN： 125059

Computed Properties

• Exact Mass: 164.03000
• Monoisotopic Mass: 164.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 1.9
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Cream crystal powder
• Density: 1.241
• Melting Point: 56-57°C
• Boiling Point: 315.1℃ at 760 mmHg
• Flash Point: 173.3°C
• Refractive Index: 1.624
• PSA: 42.37000
• LogP: 2.11610
• Solubility: Uncertain

Isothiochromanone Security Information

• Hazard Category Code： 52
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Isothiochromanone Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes